Cas no 1805623-28-2 (5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde)

5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde is a versatile heterocyclic building block with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group, difluoromethyl substituent, hydroxyl group, and aldehyde functionality—enable diverse reactivity, facilitating selective modifications for drug discovery and material science applications. The bromomethyl group offers a handle for nucleophilic substitution, while the difluoromethyl moiety enhances metabolic stability and bioavailability in bioactive compounds. The aldehyde and hydroxyl groups provide additional sites for derivatization, making this compound valuable for constructing complex molecular architectures. Its well-defined reactivity profile ensures reproducibility in synthetic workflows, supporting efficient scaffold diversification.

5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde structure

1805623-28-2 structure

Product Name:5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde

CAS No:1805623-28-2

MF:C₈H₆BrF₂NO₂

MW:266.039548397064

CID:4889515

Update Time:2025-10-29

5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde
- Inchi： 1S/C8H6BrF2NO2/c9-1-4-2-12-6(8(10)11)7(14)5(4)3-13/h2-3,8,14H,1H2
- InChI Key： ZLZUNIVJWAOQMZ-UHFFFAOYSA-N
- SMILES： BrCC1=CN=C(C(F)F)C(=C1C=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
XLogP3: 1.7
Topological Polar Surface Area: 50.2

5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029027291-250mg	5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde	1805623-28-2	95%	250mg	$931.00	2022-04-01
Alichem	A029027291-500mg	5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde	1805623-28-2	95%	500mg	$1,600.75	2022-04-01
Alichem	A029027291-1g	5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde	1805623-28-2	95%	1g	$3,039.75	2022-04-01

5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde

5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1805623-28-2): A Comprehensive Overview

5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1805623-28-2) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde is composed of a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a hydroxyl group, along with an aldehyde functional group. These functional groups contribute to the compound's reactivity and versatility in chemical reactions, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the importance of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde in the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a precursor for the synthesis of potent inhibitors of specific enzymes involved in various diseases. The bromomethyl group facilitates the formation of covalent bonds with target proteins, enhancing the potency and selectivity of the resulting compounds.

In addition to its role in drug discovery, 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde has been explored for its potential as a ligand in metal-catalyzed reactions. The presence of the aldehyde and hydroxyl groups provides multiple reaction sites, enabling the compound to participate in a wide range of transformations. This versatility makes it an attractive candidate for use in catalytic processes and the synthesis of complex organic molecules.

The difluoromethyl group in 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde is particularly noteworthy due to its ability to modulate biological activity. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This feature is crucial in the design of drugs with optimized therapeutic profiles.

Furthermore, the hydroxyl group in 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde can be readily functionalized through various chemical reactions, such as esterification, etherification, and oxidation. These modifications can lead to the generation of a diverse array of derivatives with tailored properties, expanding the scope of applications for this compound.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde. One notable approach involves the sequential introduction of functional groups onto a pyridine scaffold using selective reagents and conditions. This modular synthesis strategy allows for precise control over the final product's structure and properties.

The physical and chemical properties of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde